Cas no 2418710-13-9 (3-(Aminomethyl)-5-azidophenyl sulfurofluoridate)

• Product Name: 3-(Aminomethyl)-5-azidophenyl sulfurofluoridate
• CAS No: 2418710-13-9
• MF: C₇H₇FN₄O₃S
• MW: 246.218882799149
• MDL: MFCD34183145
• CID: 5678343
• PubChem ID: 165776426
• Update Time: 2025-06-09

3-(Aminomethyl)-5-azidophenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-5-azidophenyl sulfurofluoridate
• 2418710-13-9
• EN300-26626291
• 3-(Aminomethyl)-5-azidophenyl sulfurofluoridate

• MDL： MFCD34183145
• Inchi： 1S/C7H7FN4O3S/c8-16(13,14)15-7-2-5(4-9)1-6(3-7)11-12-10/h1-3H,4,9H2
• InChI Key： SSBCUZGBEHJZEL-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC(=CC(CN)=C1)N=[N+]=[N-])F

Computed Properties

• Exact Mass: 246.02228943g/mol
• Monoisotopic Mass: 246.02228943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(Aminomethyl)-5-azidophenyl sulfurofluoridate

Comprehensive Overview of 3-(Aminomethyl)-5-azidophenyl sulfurofluoridate (CAS No. 2418710-13-9)

3-(Aminomethyl)-5-azidophenyl sulfurofluoridate (CAS No. 2418710-13-9) is a specialized chemical compound gaining attention in advanced research fields such as bioconjugation, click chemistry, and drug discovery. Its unique molecular structure, featuring an azido group and a sulfurofluoridate moiety, makes it a valuable intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in proteomics and targeted therapeutics, where precise molecular modifications are critical.

The compound's aminomethyl group enhances its reactivity, enabling efficient coupling with carboxylic acids or other electrophiles. This property is leveraged in peptide synthesis and antibody-drug conjugates (ADCs), where site-specific modifications are essential. Meanwhile, the azido functionality allows for bioorthogonal reactions, such as the widely used Staudinger ligation or copper-catalyzed azide-alkyne cycloaddition (CuAAC). These reactions are pivotal in live-cell imaging and diagnostic probe development.

In the context of AI-driven drug design and computational chemistry, 3-(Aminomethyl)-5-azidophenyl sulfurofluoridate is often discussed for its role in high-throughput screening libraries. Its compatibility with automated synthesis platforms aligns with the growing demand for precision medicine solutions. Recent publications highlight its utility in designing PROTACs (Proteolysis-Targeting Chimeras), a breakthrough modality in oncology research.

From a sustainability perspective, the compound's efficient reaction kinetics reduce solvent waste, addressing concerns in green chemistry. Its stability under physiological conditions also makes it suitable for in vivo studies, a trending topic in translational research. As the scientific community explores next-generation biotherapeutics, this compound continues to be a subject of innovation in chemical biology and material science.

For researchers seeking CAS 2418710-13-9 suppliers or 3-(Aminomethyl)-5-azidophenyl sulfurofluoridate synthesis protocols, it's crucial to note its handling requires expertise in nitrogen-rich compounds. Safety data sheets emphasize proper storage in anhydrous conditions to preserve reactivity. The compound's spectral data (NMR, HRMS) is frequently requested for quality control in GMP-grade production environments.

Emerging discussions in cryo-EM studies suggest potential applications in protein labeling, where the sulfurofluoridate group could enable novel crosslinking strategies. This aligns with industry demands for structural biology tools to accelerate drug target validation. With patents increasingly citing derivatives of this compound, its intellectual property landscape reflects its commercial relevance in biopharmaceutical innovation.